Cas no 3030-19-1 (Benzoic acid,6-amino-3-bromo-2-chloro-)
3030-19-1 structure
Product Name:Benzoic acid,6-amino-3-bromo-2-chloro-
CAS No:3030-19-1
MF:C7H5BrClNO2
MW:250.477100133896
MDL:MFCD06409110
CID:313697
PubChem ID:6451499
Update Time:2025-04-19
Benzoic acid,6-amino-3-bromo-2-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,6-amino-3-bromo-2-chloro-
- 6-amino-3-bromo-2-chlorobenzoic acid
- Benzoic acid, 6-amino-3-bromo-2-chloro-
- 3030-19-1
- 6-amino-3-bromo-2-chlorobenzoicacid
- SY300205
- MFCD06409110
- DTXSID00184394
- SCHEMBL7773588
- F97480
-
- MDL: MFCD06409110
- Inchi: 1S/C7H5BrClNO2/c8-3-1-2-4(10)5(6(3)9)7(11)12/h1-2H,10H2,(H,11,12)
- InChI Key: AQQXRSNOIQEAMM-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C(=O)O)C=1Cl)N
Computed Properties
- Exact Mass: 248.91925
- Monoisotopic Mass: 248.919219
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3
- XLogP3: 2.6
Experimental Properties
- Density: 1.892
- Boiling Point: 374.1°C at 760 mmHg
- Flash Point: 180°C
- Refractive Index: 1.679
- PSA: 63.32
Benzoic acid,6-amino-3-bromo-2-chloro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR400466-250mg |
6-Amino-3-bromo-2-chlorobenzoic acid |
3030-19-1 | 97% | 250mg |
£40.00 | 2025-02-20 | |
| Apollo Scientific | OR400466-1g |
6-Amino-3-bromo-2-chlorobenzoic acid |
3030-19-1 | 97% | 1g |
£96.00 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1053711-5g |
6-amino-3-bromo-2-chlorobenzoic acid |
3030-19-1 | 95% | 5g |
$1480 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1053711-10g |
6-amino-3-bromo-2-chlorobenzoic acid |
3030-19-1 | 95% | 10g |
$2490 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1053711-1g |
6-amino-3-bromo-2-chlorobenzoic acid |
3030-19-1 | 95% | 1g |
$550 | 2024-07-28 | |
| A2B Chem LLC | AY01260-1g |
6-Amino-3-bromo-2-chlorobenzoic acid |
3030-19-1 | 1g |
$55.00 | 2024-04-20 | ||
| Ambeed | A992303-5g |
6-Amino-3-bromo-2-chlorobenzoic acid |
3030-19-1 | 97% | 5g |
$550.0 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1587961-5g |
6-Amino-3-bromo-2-chlorobenzoic acid |
3030-19-1 | 98% | 5g |
¥5177.00 | 2024-08-02 | |
| A2B Chem LLC | AY01260-250mg |
6-Amino-3-bromo-2-chlorobenzoic acid |
3030-19-1 | 250mg |
$53.00 | 2024-04-20 | ||
| Ambeed | A992303-100mg |
6-Amino-3-bromo-2-chlorobenzoic acid |
3030-19-1 | 97% | 100mg |
$35.0 | 2024-07-28 |
Benzoic acid,6-amino-3-bromo-2-chloro- Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
3030-19-1 (Benzoic acid,6-amino-3-bromo-2-chloro-) Related Products
- 150812-32-1(2-amino-4-bromo-5-chloro-benzoic acid)
- 125328-77-0(Benzoic acid,6-(acetylamino)-3-bromo-2-chloro-)
- 765211-09-4(Methyl 2-amino-5-bromo-4-chlorobenzoate)
- 2148-56-3(2-Amino-6-chlorobenzoic acid)
- 3030-10-2(Benzoic acid, 3-bromo-6-((carboxymethyl)amino)-2-chloro-)
- 143769-25-9(2-Amino-3,5-dibromo-6-chlorobenzoic acid)
- 857005-81-3(2-Amino-6-chloro-3-methylbenzoic Acid)
- 20776-60-7(6-Amino-2,3-dichlorobenzoic acid)
- 20776-63-0(2-Amino-4,6-dichlorobenzoic acid)
- 50419-88-0(2-Amino-5-bromo-4-chlorobenzoic acid)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent